Cas no 1031523-60-0 (N-(2-Cyano-3-methylbutan-2-yl)-2-[1-propyl-6-(trifluoromethyl)benzimidazol-2-yl]sulfanylpropanamide)

• Product Name: N-(2-Cyano-3-methylbutan-2-yl)-2-[1-propyl-6-(trifluoromethyl)benzimidazol-2-yl]sulfanylpropanamide
• CAS No: 1031523-60-0
• MF: C₂₀H₂₅F₃N₄OS
• MW: 426.498913526535
• CID: 5450371
• PubChem ID: 42900004
• Update Time: 2025-10-07

N-(2-Cyano-3-methylbutan-2-yl)-2-[1-propyl-6-(trifluoromethyl)benzimidazol-2-yl]sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyano-1,2-dimethylpropyl)-2-[[1-propyl-6-(trifluoromethyl)-1H-benzimidazol-2-yl]thio]propanamide
• AKOS007941510
• EN300-26688584
• Z17555293
• N-(1-cyano-1,2-dimethylpropyl)-2-{[1-propyl-6-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]sulfanyl}propanamide
• 1031523-60-0
• N-(2-Cyano-3-methylbutan-2-yl)-2-[1-propyl-6-(trifluoromethyl)benzimidazol-2-yl]sulfanylpropanamide

• Inchi： 1S/C20H25F3N4OS/c1-6-9-27-16-10-14(20(21,22)23)7-8-15(16)25-18(27)29-13(4)17(28)26-19(5,11-24)12(2)3/h7-8,10,12-13H,6,9H2,1-5H3,(H,26,28)
• InChI Key： CVLCXEYQWASSSI-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(C(F)(F)F)=CC=2N1CCC)C(C)C(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 426.17011709g/mol
• Monoisotopic Mass: 426.17011709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.59±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(2-Cyano-3-methylbutan-2-yl)-2-[1-propyl-6-(trifluoromethyl)benzimidazol-2-yl]sulfanylpropanamide

Introduction to N-(2-Cyano-3-methylbutan-2-yl)-2-[1-propyl-6-(trifluoromethyl)benzimidazol-2-yl]sulfanylpropanamide (CAS No. 1031523-60-0)

N-(2-Cyano-3-methylbutan-2-yl)-2-[1-propyl-6-(trifluoromethyl)benzimidazol-2-yl]sulfanylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1031523-60-0, represents a fusion of advanced structural motifs that make it a promising candidate for various therapeutic applications. The molecular architecture of this compound incorporates several key functional groups, including a cyano group, a sulfanyl group, and a benzimidazole moiety, which collectively contribute to its unique chemical and biological properties.

The< strong>benzimidazole moiety is particularly noteworthy, as it is a well-documented pharmacophore in medicinal chemistry. Benzimidazoles have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The presence of a propyl group and a trifluoromethyl substituent on the benzimidazole ring further enhances the compound's potential biological activity. These modifications are known to influence the electronic and steric properties of the molecule, thereby modulating its interaction with biological targets.

In recent years, there has been a growing interest in the development of novel sulfanyl-containing compounds due to their diverse biological activities. The sulfanyl group in N-(2-Cyano-3-methylbutan-2-yl)-2-[1-propyl-6-(trifluoromethyl)benzimidazol-2-yl]sulfanylpropanamide is strategically positioned to participate in hydrogen bonding and other non-covalent interactions with biological molecules. This feature makes the compound a valuable scaffold for designing drugs that can selectively target specific biological pathways.

The< strong>cyano group at the 2-position of the butanamidine moiety adds another layer of complexity to the molecule's chemical behavior. Cyano groups are known to be versatile functional handles that can be further modified through various chemical reactions, such as reduction or hydrolysis. This flexibility allows chemists to fine-tune the properties of the compound to meet specific pharmacological requirements.

One of the most exciting aspects of N-(2-Cyano-3-methylbutan-2-yl)-2-[1-propyl-6-(trifluoromethyl)benzimidazol-2-yl]sulfanylpropanamide is its potential application in drug discovery. The combination of its structural features suggests that it may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, the benzimidazole moiety could interact with proteases or kinases, while the sulfanyl group might engage with protein binding pockets. This dual functionality makes the compound an attractive candidate for developing multitarget drugs, which are increasingly recognized for their therapeutic advantages.

The< strong>1-propyl group attached to the benzimidazole ring introduces steric hindrance and electronic effects that can influence the compound's binding affinity and selectivity. Propyl groups are often used in medicinal chemistry to modulate pharmacokinetic properties, such as solubility and metabolic stability. By incorporating this group into the molecular framework, researchers aim to enhance the compound's bioavailability and reduce its susceptibility to enzymatic degradation.

The presence of a< strong>trifluoromethyl substituent on the benzimidazole ring is another critical feature that contributes to the compound's potential therapeutic efficacy. Trifluoromethyl groups are widely employed in drug design due to their ability to improve metabolic stability, lipophilicity, and binding affinity. This modification can also influence the electronic distribution within the molecule, leading to enhanced interactions with biological targets.

In recent studies, researchers have been exploring novel derivatives of benzimidazoles for their anticancer properties. The structural motif of N-(2-Cyano-3-methylbutan-2-yl)-2-[1-propyl-6-(trifluoromethyl)benzimidazol-2-yl]sulfanylpropanamide aligns well with this research direction. Preliminary computational studies suggest that this compound may inhibit key enzymes involved in tumor proliferation and survival. These findings are particularly promising given the increasing demand for targeted therapies in oncology.

Beyond its potential anticancer applications, N-(2-Cyano-3-methylbutan-2-yl)-2-[1-propyl-6-(trifluoromethyl)benzimidazol-2-yl]sulfanylpropanamide has also shown promise in other therapeutic areas. For example, its sulfanyl group could make it a suitable candidate for developing anti-inflammatory agents. Sulfanyl-containing compounds have been reported to modulate inflammatory pathways by interacting with cytokine receptors or signaling molecules.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining high regioselectivity and yield. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently.

The pharmacological evaluation of N-(2-Cyano-3-methylbutan-2-yli)sulfanylpropanamide is ongoing but has already generated encouraging results. In vitro assays have demonstrated that this compound exhibits dose-dependent inhibition of several target enzymes at submicromolar concentrations. These preliminary findings support further investigation into its therapeutic potential.

In conclusion, N-(2-Cyano--3-methlbutan--22--prop--6--(triflurormethl)bezimidazol--22--i]sulfanyi]prapanamide (CAS No.1031523--60--0) is a structurally complex organic compound with significant pharmaceutical promise. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, with potential applications in oncology and anti-inflammatory therapy among others. The ongoing research into this compound underscores its importance as a candidate for developing novel therapeutic agents.